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Compound of Interest

Compound Name: 3-Sulfopropyl methacrylate

Cat. No.: B1212002 Get Quote

An In-depth Technical Guide on the Safety and Handling of 3-Sulfopropyl Methacrylate
Potassium Salt

This guide provides comprehensive safety and handling information for 3-Sulfopropyl
methacrylate potassium salt, tailored for researchers, scientists, and professionals in drug

development. The following sections detail the material's properties, associated hazards, and

recommended procedures for safe use, emergency response, and disposal.

Chemical and Physical Properties
The following table summarizes the key physical and chemical properties of 3-Sulfopropyl
methacrylate potassium salt.
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Property Value Reference

Synonyms

Methacrylic Acid 3-Sulfopropyl

Ester Potassium Salt, 3-SPM

Potassium salt

[1][2][3]

CAS Number 31098-21-2 [1][4][5]

Molecular Formula C7H11KO5S [4][5][6]

Molecular Weight 246.32 g/mol [1][4][6]

Appearance
White to almost white powder

or crystal
[2][7]

Melting Point 295 °C (decomposes) [1][8]

Solubility Water-soluble [9]

Purity >97.0% (HPLC) [2][7]

Hazard Identification and Classification
3-Sulfopropyl methacrylate potassium salt is classified as a hazardous substance. The

following table outlines its hazard classifications and statements.
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statements

Skin

Corrosion/Irritation

(Category 2)

GHS07 (Exclamation

mark)
Warning

H315: Causes skin

irritation.[4][8]

Serious Eye

Damage/Eye Irritation

(Category 2A)

GHS07 (Exclamation

mark)
Warning

H319: Causes serious

eye irritation.[4][8]

Skin Sensitization

(Category 1/1A)

GHS07 (Exclamation

mark)
Warning

H317: May cause an

allergic skin reaction.

[1][2]

Specific Target Organ

Toxicity - Single

Exposure (Category

3), Respiratory Tract

Irritation

GHS07 (Exclamation

mark)
Warning

H335: May cause

respiratory irritation.[4]

[8]

Safe Handling and Storage
Adherence to proper handling and storage protocols is crucial to ensure safety when working

with 3-Sulfopropyl methacrylate potassium salt.

Handling
Engineering Controls: Work in a well-ventilated area. Use a local exhaust ventilation system,

such as a fume hood, to minimize exposure to dust and vapors.[4][10]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side-shields or chemical safety goggles.[1][4]

Hand Protection: Wear protective gloves. Nitrile gloves provide short-term protection

against small splashes. For more than incidental contact, supported polyvinyl alcohol

(PVA) gloves are recommended.[1][2][10]
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Respiratory Protection: If dust is generated, use a NIOSH-approved N95 dust mask or

higher-level respirator.[1]

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.[11]

Hygiene Practices: Wash hands thoroughly with soap and water after handling and before

breaks.[4][11] Contaminated work clothing should not be allowed out of the workplace and

should be laundered separately before reuse.[2][11]

Storage
Conditions: Store in a cool, dry, and dark place in a tightly sealed container.[3][7]

Recommended storage temperature is below 15°C.[7]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and

peroxides.[6][12]

Container Integrity: Prevent physical damage to containers.[11]

Emergency Procedures
First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.[4]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. If skin irritation or a rash occurs, get medical advice.[2][3][4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Get immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek medical attention.[4][13]

Fire-Fighting Measures
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Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[13]

Specific Hazards: This material is a combustible solid.[11] Dust clouds may form an

explosive mixture with air.[11] Hazardous combustion products include carbon oxides.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[13]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment (see Section 3.1). Avoid breathing dust and contact with skin and eyes.

[4][11]

Environmental Precautions: Prevent the product from entering drains.[4][13]

Containment and Cleanup:

Minor Spills: Use dry clean-up procedures to avoid generating dust. Sweep or shovel the

material into a clean, dry, labeled, and sealable container for disposal.[11]

Major Spills: Alert emergency responders. Control personal contact by wearing protective

clothing.[11]

Disposal Considerations
Dispose of contents and containers in accordance with local, regional, and national regulations.

Offer surplus and non-recyclable solutions to a licensed disposal company.[2][13]

Experimental Protocols
Detailed experimental protocols for safety testing were not available in the reviewed literature.

The following represents a generalized workflow for handling the chemical in a laboratory

setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/copy_of_3Trimethoxysilylpropylmethacrylate.pdf/
https://datasheets.scbt.com/sc-231927.pdf
https://datasheets.scbt.com/sc-231927.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/copy_of_3Trimethoxysilylpropylmethacrylate.pdf/
https://static.cymitquimica.com/products/IN/pdf/sds-DA00323Q.pdf
https://datasheets.scbt.com/sc-231927.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA00323Q.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/copy_of_3Trimethoxysilylpropylmethacrylate.pdf/
https://datasheets.scbt.com/sc-231927.pdf
https://datasheets.scbt.com/sc-231927.pdf
https://www.tcichemicals.com/OP/en/p/M1158
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/copy_of_3Trimethoxysilylpropylmethacrylate.pdf/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Laboratory Handling Workflow for 3-Sulfopropyl Methacrylate Potassium Salt

Preparation

Handling

Cleanup and Disposal

Start: Obtain SOP and SDS

Assess Risks and Required Controls

Don Personal Protective Equipment (PPE)

Set Up Workspace in Ventilated Area (Fume Hood)

Weigh/Measure Chemical

Perform Experimental Procedure

Decontaminate Equipment and Workspace

Dispose of Waste in Labeled Container

Remove PPE

Wash Hands Thoroughly

End

Click to download full resolution via product page

Caption: General laboratory handling workflow.
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Visualizations
The following diagrams illustrate key logical relationships in the safety and handling of 3-
Sulfopropyl methacrylate potassium salt.

Emergency Response Decision Tree

Exposure Occurs

Inhalation?

Skin Contact?

No

Move to Fresh Air
Seek Medical Attention

Yes

Eye Contact?

No

Wash with Soap and Water
Seek Medical Attention if Irritation Persists

Yes

Ingestion?

No

Flush Eyes for 15 mins
Seek Immediate Medical Attention

Yes

Rinse Mouth
Do NOT Induce Vomiting
Seek Medical Attention

Yes

No Exposure
Continue Monitoring

No
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Caption: Emergency response decision tree.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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